![molecular formula C21H26N2O B5668166 N-methyl-2-(3-methyl-3-phenylpiperidin-1-yl)-N-phenylacetamide](/img/structure/B5668166.png)
N-methyl-2-(3-methyl-3-phenylpiperidin-1-yl)-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis and Structure-Activity Relationships
The synthesis of N-methyl-2-(3-methyl-3-phenylpiperidin-1-yl)-N-phenylacetamide and its analogues has been explored in the context of their binding properties for sigma1 and sigma2 receptors. A series of N-(1-benzylpiperidin-4-yl)arylacetamides, including N-methyl-2-(3-methyl-3-phenylpiperidin-1-yl)-N-phenylacetamide, demonstrated higher affinity for sigma1 over sigma2 receptors. The study highlights the influence of the aromatic ring substitution on receptor affinity, with certain substitutions significantly affecting sigma1 receptor binding affinity. Electrostatic properties of substituents in the phenylacetamide aromatic ring were found to strongly influence binding to sigma1 receptors, showcasing the intricate relationship between molecular structure and receptor affinity (Huang et al., 2001).
Molecular Structure Analysis
The molecular structure of N-methyl-2-(3-methyl-3-phenylpiperidin-1-yl)-N-phenylacetamide has been characterized through various spectroscopic techniques including IR, NMR, and MS. Studies such as the synthesis and characterization of 2-hydroxy-N-methyl-N-phenyl-acetamide provide insights into the structural characteristics of related compounds through acetylation, esterification, and ester interchange steps, revealing the importance of structural integrity in determining the compound's chemical behavior and interactions (Zhong-cheng & Wan-yin, 2002).
Chemical Reactions and Properties
Research on the synthesis and biological evaluation of compounds related to N-methyl-2-(3-methyl-3-phenylpiperidin-1-yl)-N-phenylacetamide, such as the study on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, demonstrates the potential for discovering potent inhibitors with improved drug-like properties. These studies not only provide a framework for understanding the chemical reactions involved in the synthesis of these compounds but also highlight their biological relevance in inhibiting specific enzymes (Shukla et al., 2012).
Physical Properties Analysis
The physical properties of N-methyl-2-(3-methyl-3-phenylpiperidin-1-yl)-N-phenylacetamide and its derivatives, such as solubility and stability, are crucial for their pharmacological application. While specific studies on the physical properties of this compound were not found in the searched literature, related research on the synthesis, characterization, and pharmacological evaluation of similar compounds provides a basis for understanding the importance of physical properties in the design and application of pharmaceutical agents.
Chemical Properties Analysis
The chemical properties, including reactivity and stability under various conditions, play a significant role in the application and effectiveness of N-methyl-2-(3-methyl-3-phenylpiperidin-1-yl)-N-phenylacetamide. Research focusing on the synthesis, structural, and quantum chemical investigations of related compounds aids in understanding how molecular modifications can influence chemical properties and, by extension, biological activity (Arjunan et al., 2009).
properties
IUPAC Name |
N-methyl-2-(3-methyl-3-phenylpiperidin-1-yl)-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O/c1-21(18-10-5-3-6-11-18)14-9-15-23(17-21)16-20(24)22(2)19-12-7-4-8-13-19/h3-8,10-13H,9,14-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLFGWDIVPSGOOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN(C1)CC(=O)N(C)C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.